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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analytical applications of PCB118-13C12. It also delves into the biological
impact of its unlabeled counterpart, PCB-118, offering insights into relevant signaling pathways
for researchers in toxicology and drug development.

Chemical Structure and Properties

PCB118-13C12 is the uniformly 13C-labeled isotopic analog of the polychlorinated biphenyl
(PCB) congener 2,3',4,4',5-Pentachlorobiphenyl (PCB-118). In this isotopologue, all twelve
carbon atoms of the biphenyl backbone are the heavy isotope of carbon, 13C. This isotopic
labeling makes it an ideal internal standard for quantitative analysis of PCB-118 in various
matrices using isotope dilution mass spectrometry techniques such as Gas Chromatography-
Mass Spectrometry (GC-MS).

The chemical structure of PCB118-13C12 is depicted below:

Chemical structure of PCB118-13C12.

Table 1: Physicochemical Properties of PCB118-13C12

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15598500?utm_src=pdf-interest
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/product/b15598500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)

1,2,4-trichloro-5-(3,4-
IUPAC Name dichloro(1,2,3,4,5,6- [1]
13Ce)phenyl)(3Cs)benzene

Molecular Formula 13C12HsCls [2]
Molecular Weight 338.34 g/mol [2]
CAS Number 104130-40-7 [3]

Typically supplied as a solution

Appearance in a solvent like isooctane or
nonane
Isotopic Purity >99% 13C

2,3',4,4' 5-Pentachlorobiphenyl

Parent Compound (Unlabeled)
(PCB-118)

Parent Compound CAS 31508-00-6

Synthesis of the Parent Compound: PCB-118

The synthesis of specific PCB congeners with a defined chlorine substitution pattern, such as
PCB-118, requires regioselective methods to avoid the formation of complex mixtures. A
common and effective modern approach is the Suzuki coupling reaction, a palladium-catalyzed
cross-coupling of an aryl boronic acid with an aryl halide. For the synthesis of the 13C-labeled
analog, 13C-labeled starting materials would be utilized.

The logical workflow for the synthesis of PCB-118 via Suzuki coupling is outlined below:
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Workflow for the synthesis of PCB-118 via Suzuki Coupling.

Experimental Protocol: Quantification of PCB-118
using PCB118-13C12 Internal Standard by GC-MS

This section provides a representative protocol for the analysis of PCB-118 in an environmental
or biological matrix using an isotope dilution GC-MS method.

3.1. Sample Preparation and Extraction

The extraction procedure will vary depending on the sample matrix (e.g., soil, water, serum,
tissue). A generic workflow is presented here:
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General workflow for sample preparation for PCB analysis.

3.2. Calibration Standard Preparation

A series of calibration standards are prepared containing known concentrations of native PCB-
118 and a constant concentration of the PCB118-13C12 internal standard.

Table 2: Example Calibration Standard Concentrations
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. . Native PCB-118
Calibration Level

Concentration (pg/pL)

PCB118-13C12
Concentration (pg/pL)

CSs1 0.5 100
CS2 1.0 100
CS3 5.0 100
CS4 10.0 100
CS5 50.0 100
CS6 100.0 100

3.3. GC-MS Instrumental Analysis

The following are typical instrumental parameters for the analysis of PCBs.

Table 3: Example GC-MS Parameters
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Parameter

Setting

Gas Chromatograph

Agilent 7890 or equivalent

Column

DB-5ms (30 m x 0.25 mm ID, 0.25 pm film

thickness) or similar

Injection Volume 1-2 yL
Inlet Mode Splitless
Inlet Temperature 280 °C

Carrier Gas

Helium, constant flow (e.g., 1.2 mL/min)

Oven Program

100 °C (hold 2 min), ramp to 200 °C at 15
°C/min, then to 300 °C at 5 °C/min (hold 5 min)

Mass Spectrometer

Triple Quadrupole or High-Resolution Mass

Spectrometer

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Selected lon Monitoring (SIM) or Multiple
Reaction Monitoring (MRM)

lons Monitored (SIM)

PCB-118: m/z 326, 328; PCB118-13C12: m/z
338, 340

Biological Effects and Signaling Pathways of PCB-

118

While PCB118-13C12 is used as an analytical standard, its unlabeled counterpart, PCB-118, is
a well-studied environmental contaminant with known biological effects. It is classified as a

dioxin-like PCB and can exert toxicity through various mechanisms. Understanding these

pathways is crucial for toxicological research and drug development aimed at mitigating PCB-

induced pathologies.

4.1. MAPK Signaling Pathway
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Studies have shown that PCB-118 can induce cell proliferation at low concentrations through
the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, specifically
involving ERK1/2. This process is often mediated by oxidative stress.
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induces

G?eactive Oxygen Species (ROSD

activates
ERK1/2

promotes

Cell Proliferation

Click to download full resolution via product page

PCB-118 induced MAPK signaling pathway.
4.2. TLR4/IRF-3 Signaling Pathway
PCB-118 exposure has been linked to disruption of the blood-brain barrier. This effect can be

potentiated by lipopolysaccharide (LPS) through the activation of the Toll-like receptor 4 (TLR4)
and Interferon regulatory factor 3 (IRF-3) signaling pathway.
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TLR4/IRF-3 signaling in PCB-118 toxicity.

4.3. AhR and NRF-2/HO-1 Pathway

In human thyrocytes, dioxin-like PCBs such as PCB-118 can induce inflammation and oxidative
stress by activating the Aryl hydrocarbon Receptor (AhR) and the NRF-2/HO-1 antioxidant
response pathway. This can lead to impaired thyroid function.
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AhR and NRF-2/HO-1 pathway in PCB-118 induced thyroid toxicity.

This technical guide provides foundational information for researchers working with PCB118-
13C12 and studying the effects of its unlabeled analog. The provided protocols and pathway
diagrams serve as a starting point for experimental design and further investigation into the
complex interactions of these compounds in biological and environmental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to PCB118-13C12].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500#pcb118-13c12-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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